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For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of Anoctamin 6 (ANO6) orthologs across various species. It delves

into their dual function as ion channels and phospholipid scramblases, highlighting key

differences and similarities backed by experimental data.

Anoctamin 6 (ANO6), also known as TMEM16F, is a transmembrane protein with a conserved

dual functionality as a Ca2+-activated ion channel and a phospholipid scramblase.[1][2] This

dual role implicates ANO6 in a wide array of physiological processes, including blood

coagulation, innate immunity, bone mineralization, and apoptosis.[1][3][4][5] Understanding the

comparative functions of ANO6 orthologs is crucial for elucidating its mechanism of action and

for the development of targeted therapeutics.

Functional Comparison of ANO6 Orthologs
While the primary functions of ANO6 are conserved across species, notable differences exist in

their biophysical properties, regulation, and cellular roles.
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Human and mouse ANO6 orthologs both function as Ca2+-activated ion channels.[6] However,

they exhibit differences in their calcium sensitivity and kinetics of activation. Human ANO6

variants display varying degrees of Ca2+ sensitivity, with some being activated by

submicromolar concentrations of intracellular Ca2+ at physiological temperatures.[7][8] Mouse

ANO6, in whole-cell patch-clamp recordings, shows a slight preference for Cl- over Na+

(PNa/PCl ≈ 0.5), whereas in inside-out patches, it displays a higher permeability to Na+

(PNa/PCl ≈ 3.7), suggesting that the recording configuration can significantly impact the

measured ion selectivity.[9] The activation of ANO6-mediated currents is also voltage-

dependent, requiring positive membrane potentials for full activation.[10][11]

Phospholipid Scramblase Activity:

The phospholipid scramblase activity of ANO6, which is essential for the exposure of

phosphatidylserine (PS) on the cell surface, is a highly conserved function. This process is

critical for blood coagulation, where PS exposure on platelets triggers the clotting cascade, and

in apoptosis, where it serves as an "eat-me" signal for phagocytes.[5][12] Both human and

mouse ANO6 are essential for Ca2+-dependent PS scrambling.[1][13] Interestingly, the

scramblase activity of ANO6 can, in some contexts, be dissociated from its ion channel

function.[5][14] For instance, Ca2+-independent PS scrambling during apoptosis can occur in

the absence of ANO6 ion currents.[5]

Physiological Roles:

Innate Immunity: In both human and mouse macrophages, ANO6 is a crucial downstream

effector of the purinergic P2X7 receptor.[3][4] Activation of P2X7R by ATP triggers a Ca2+

influx, which in turn activates ANO6, leading to phospholipid scrambling, membrane

blebbing, and apoptosis—processes essential for phagocytosis and bacterial killing.[3][4]

Bone Mineralization: Studies in mice have demonstrated that ANO6 is required for proper

bone mineralization.[1][12] It facilitates this process by activating the Na+/Ca2+ exchanger

NCX1 in osteoblasts, which is essential for calcium transport.[12] Deletion of Ano6 in mice

leads to skeletal deformities and reduced bone size.[1][15]

Blood Coagulation: Mutations in the human ANO6 gene are the cause of Scott syndrome, a

rare bleeding disorder characterized by impaired PS exposure on platelets.[5] Mouse models

lacking Ano6 exhibit similar defects in blood coagulation.[1]
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Quantitative Data Summary
The following tables summarize the key quantitative parameters of human and mouse ANO6

orthologs based on available experimental data.

Parameter Human ANO6 Mouse ANO6 Reference

Ion Selectivity

(PNa/PCl)

Slightly selective for

Cl-

~0.5 (whole-cell), ~3.7

(inside-out)
[9]

Ca2+ Sensitivity

(EC50)

Varies by splice

variant; can be <1 µM

at 37°C

Lower apparent Ca2+

sensitivity than ANO1
[2][7][8][14]

Activation Kinetics
Slow activation in

whole-cell recordings

Slow in whole-cell,

fast in inside-out
[9]

Key Signaling Pathways
ANO6 is involved in several critical signaling pathways. The diagrams below, generated using

the DOT language, illustrate these pathways.
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P2X7R-ANO6 signaling in macrophages.
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ANO6 role in bone mineralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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